Cas no 7562-61-0 ((+)-Usnic acid)

(+)-Usnic acid structure
(+)-Usnic acid structure
Product Name:(+)-Usnic acid
CAS No:7562-61-0
MF:C18H16O7
MW:344.315445899963
MDL:MFCD00016878
CID:47568
PubChem ID:24859825
Update Time:2025-04-18

(+)-Usnic acid Chemical and Physical Properties

Names and Identifiers

    • (+)-Usniacin
    • D-Usnic acid
    • (+)-Usnein
    • D-2,6-Diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3(2H,9bH)-dibenzofurandione
    • (+)-usnic acid
    • (+)-Usnic acid from Usnea dasypoga
    • (9bR)-2,6-diacetyl-1,7,9-trihydroxy-8,9b-dimethyldibenzo[b,d]furan-3(9bH)-one
    • Usnic acid
    • USNIC ACID, (+)-(RG)
    • Moss extract
    • [ "" ]
    • (-)-Usnic acid
    • (S)-Usnic acid
    • (S)-usnate
    • 2,6-Diacetyl-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3(2H,9bH)-dione
    • (9aR)-4,8-diacetyl-1,3,9-trihydroxy-2,9a-dimethyl-7-oxo-9a-hydrobenzo[2,1-d]be nzo[b]furan
    • Usniacin-D-Usnic-acid
    • MLS006011829
    • (+)-Usniacin(D-Usnic acid)
    • (+)-Usniacin (D-Usnic acid)
    • 2,6-diacetyl-3,7,9-t
    • USNIC ACID, (S)-
    • SW219509-1
    • 2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyldibenzo[b,d]furan-1(9bH)-one
    • CHEBI:122
    • HMS3655H16
    • NCGC00017388-05
    • s2252
    • NCGC00142542-01
    • (S)-(-)-USNIC ACID
    • BDBM50232841
    • AKOS005174867
    • CHEMBL461903
    • NCGC00017388-02
    • NCGC00142542-02
    • (2R)-4,10-diacetyl-3,11,13-trihydroxy-2,12-dimethyl-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(13),3,6,9,11-pentaen-5-one
    • (9bS)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyldibenzo[b,d]furan-1(9bH)-one
    • 7562-61-0
    • USNIC ACID, L-
    • 1(9BH)-DIBENZOFURANONE, 2,6-DIACETYL-3,7,9-TRIHYDROXY-8,9B-DIMETHYL-, (S)-
    • (R)-1,1'-(1,7,9-trihydroxy-8,9b-dimethyl-3-oxo-3,9b-dihydrodibenzo[b,d]furan-2,6-diyl)diethanone
    • TNP00338
    • 882883-26-3
    • MFCD00016878
    • SCHEMBL10076307
    • CCG-208515
    • SMP1_000308
    • DTXSID40977181
    • usniacin-(+)
    • SCHEMBL14029477
    • DTXSID001019955
    • NCGC00017388-03
    • NCGC00017388-08
    • (9bS)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyldibenzofuran-1-one
    • 1(9BH)-DIBENZOFURANONE, 2,6-DIACETYL-3,7,9-TRIHYDROXY-8,9B-DIMETHYL-, (9BS)-
    • CHEMBL1454474
    • UsnicAcid
    • SMR003325592
    • CCG-208150
    • NCGC00017388-01
    • LMPK13060002
    • Q27105250
    • (9bR)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyldibenzo[b,d]furan-1(9bH)-one
    • (9bR)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyl-dibenzofuran-1-one;(+)-Usniacin
    • PD143629
    • Z3301414441
    • SCHEMBL177775
    • 3(9bH)-dibenzofuranone, 2,6-diacetyl-8,9b-dimethyl-1,7,9-trihydroxy-, D-
    • CHEMBL242022
    • UNII-663456969I
    • (R)-2,6-Diacetyl-3,7,9-trihydroxy-8,9b-dimethyl-9bH-dibenzofuran-1-one
    • 1,3(2H,9bH)-dibenzofurandione, 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-, (9bR)-
    • (+)-Usninic acid
    • (S)-1,1'-(1,7,9-trihydroxy-8,9b-dimethyl-3-oxo-3,9b-dihydrodibenzo[b,d]furan-2,6-diyl)diethanone
    • (2S)-4,10-diacetyl-3,11,13-trihydroxy-2,12-dimethyl-8-oxatricyclo[7.4.0.0,2,7]trideca-1(13),3,6,9,11-pentaen-5-one
    • (+)-Usnic acid; (+)-Usniacin
    • d-Usninic acid
    • CHEBI:38320
    • Usnic acid, (R)-
    • (R)-Usnic acid
    • EN300-18532942
    • Usnic acid, D-
    • (R)-(+)-Usnic acid
    • USNIC ACID, (+)-
    • AKOS032948335
    • 1(9BH)-DIBENZOFURANONE, 2,6-DIACETYL-3,7,9-TRIHYDROXY-8,9B-DIMETHYL-, (R)-
    • EINECS 231-456-0
    • 3(9bH)-DIBENZOFURANONE, 2,6-DIACETYL-1,7,9-TRIHYDROXY-8,9b-DIMETHYL-, D-
    • NSC-685596
    • A838466
    • NSC 5890
    • 663456969I
    • USNIC ACID D-FORM [MI]
    • 1(9BH)-DIBENZOFURANONE, 2,6-DIACETYL-3,7,9-TRIHYDROXY-8,9B-DIMETHYL-, (9BR)-
    • BDBM50202829
    • Q27888211
    • (9bR)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyl-dibenzofuran-1-one
    • CHEMBL4803064
    • (9bR)-2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-(2H,9bH)-dibenzofuran-1,3-dione
    • AKOS030500799
    • SCHEMBL1767536
    • WEYVVCKOOFYHRW-UHFFFAOYSA-N
    • 2,6-Diacetyl-3,7,9-trihydroxy-8,9b-dimethyl-9bH-dibenzofuran-1-one (Usnic acid)
    • USNIC ACID [HSDB]
    • CHEMBL1314537
    • USNIC ACID [WHO-DD]
    • US9273021, Usnic Acid
    • BDBM209638
    • USNIC ACID [MI]
    • AKOS000281081
    • ICTZCAHDGHPRQR-UHFFFAOYSA-N
    • MFCD00065294
    • 4,10-Diacetyl-3,11,13-trihydroxy-2,12-dimethyl-8-oxatricyclo[7.4.0.0(2,7)]trideca-1(13),3,6,9,11-pentaen-5-one
    • NCGC00160165-01
    • Usninsaure
    • CHEBI:38319
    • AKOS040765315
    • FT-0636008
    • USNIC ACID [INCI]
    • Q425335
    • 2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyldibenzofuran-1-one
    • Lichen Extract
    • (9bS)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-dimethyldibenzo(b,d)furan-1(9bH)-one
    • STK523900
    • NSC-5889
    • ALBB-015483
    • WEYVVCKOOFYHRW-GOSISDBHSA-N
    • SID124883179
    • ICTZCAHDGHPRQR-GOSISDBHSA-N
    • 3(9bH)-dibenzofuranone, 2,6-diacetyl-1,7,9-trihydroxy-8,9b-dimethyl-, (9bR)-
    • (2R)-4,10-diacetyl-3,11,13-trihydroxy-2,12-dimethyl-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),3,6,10,12-pentaen-5-one
    • 5HYW08F205
    • (+)-Usnic acid
    • MDL: MFCD00016878
    • Inchi: 1S/C18H16O7/c1-6-14(22)12(8(3)20)16-13(15(6)23)18(4)10(25-16)5-9(21)11(7(2)19)17(18)24/h5,21-23H,1-4H3/t18-/m1/s1
    • InChI Key: WEYVVCKOOFYHRW-GOSISDBHSA-N
    • SMILES: O1C2C(C(C)=O)=C(C(C)=C(C=2[C@]2(C)C(C(C(C)=O)=C(C=C12)O)=O)O)O

Computed Properties

  • Exact Mass: 344.09000
  • Monoisotopic Mass: 344.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 121
  • Molecular Weight: 344.3

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2869 (rough estimate)
  • Melting Point: 201-203 °C (lit.)
  • Boiling Point: 605.4°C at 760 mmHg
  • Flash Point: 223.3 °C
  • Refractive Index: 1.4790 (estimate)
  • Water Partition Coefficient: Partly soluble in water. Soluble in acetone, ethanol, chloroform and furfural.
  • PSA: 121.13000
  • LogP: 2.12660
  • Merck: 9893
  • Specific Rotation: 488 º (c=0.4, CHCl3)
  • Optical Activity: [α]25/D +488°, c = 0.7% in chloroform
  • Solubility: Not available

(+)-Usnic acid Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P260-P264-P270-P301+P312+P330-P308+P311-P405-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S36
  • FLUKA BRAND F CODES:3-10
  • RTECS:HP5295050
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Risk Phrases:R22
  • Storage Condition:2-8°C

(+)-Usnic acid Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(+)-Usnic acid Pricemore >>

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